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Compound of Interest

Compound Name: Ethyl 2-bromobenzoate

Cat. No.: B105087

An In-depth Technical Guide to Ethyl 2-bromobenzoate

This technical guide provides a comprehensive overview of the chemical and physical
properties of Ethyl 2-bromobenzoate, including its molecular weight and formula. It is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis. This document includes detailed experimental protocols and quantitative
data presented for clarity and ease of use.

Core Properties of Ethyl 2-bromobenzoate

Ethyl 2-bromobenzoate is an halobenzoic acid ethyl ester.[1][2] Its IUPAC name is ethyl 2-
bromobenzoate.[3] It serves as an important intermediate in the synthesis of various organic
compounds, including 7H-Benzo[c]fluorene, a polycyclic aromatic hydrocarbon with mutagenic
activity.[2][4]

Quantitative Data Summary

The key physical and chemical properties of Ethyl 2-bromobenzoate are summarized in the
table below.
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Property Value Source
Molecular Formula CoHoBrO:2 [31[5][6]
Molecular Weight 229.07 g/mol (1103171
CAS Number 6091-64-1 [1][3]1[5]
Appearance C.:olc')rless to clear yellow oily IZI4IE]
liquid
Density 1.443 g/mL at 25 °C [11[21[7]
Boiling Point 117 °C at 17 mmHg [11121[71
Refractive Index n20/D 1.544 (112171

Experimental Protocols

Synthesis of Ethyl 2-bromobenzoate via Fischer

Esterification

A common method for the synthesis of Ethyl 2-bromobenzoate is the Fischer esterification of

2-bromobenzoic acid with ethanol, using a strong acid catalyst.

Materials:

2-bromobenzoic acid (o-bromobenzoic acid)[8]

e Anhydrous ethanol[8]

» Concentrated sulfuric acid (catalyst)[8]

o Ethyl acetate[2][8]

o Deionized water[2][8]

e Anhydrous magnesium sulfate[2][8]

e Petroleum ether[2][8]
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Procedure:

Reaction Setup: Dissolve 2-bromobenzoic acid (e.g., 5 g, 24.87 mmol) in an excess of
anhydrous ethanol (e.g., 100 mL).[8]

Catalysis: Slowly add concentrated sulfuric acid (e.g., 5 mL) to the solution while stirring.[8]

Reflux: Heat the mixture to reflux temperature in an oil bath and maintain continuous stirring
for 24 hours.[8]

Solvent Removal: After the reaction is complete, cool the mixture to room temperature.
Remove the majority of the ethanol using a rotary evaporator under reduced pressure.[2][8]

Washing and Extraction: Transfer the residue to a separatory funnel. Wash with deionized
water to remove acidic impurities. Extract the aqueous layer multiple times with ethyl acetate
(e.g., 3 x50 mL).[2][8]

Drying: Combine the organic phases and dry over anhydrous magnesium sulfate for
approximately 30 minutes.[2][8]

Purification: Remove the desiccant by filtration. Concentrate the filtrate by rotary evaporation
to yield the crude product. Purify the crude product using silica gel column chromatography
with an eluent such as a 10:1 mixture of petroleum ether and ethyl acetate to obtain pure
Ethyl 2-bromobenzoate as a colorless oily liquid.[2][8]

Purification:
- Concentrate (Rotovap)
- Column Chromatography

Final Product:
Ethyl 2-bromobenzoate

Reflux Workup: Extraction: Drying & Filtration:
—— (24 hours) - Cool to RT - Wash with DI Water - Dry with MgSOa
- Remove Ethanol (Rotovap) - Extract with Ethyl Acetate - Filter

Click to download full resolution via product page

Caption: Synthesis and purification workflow for Ethyl 2-bromobenzoate.

Analytical Methods

The purity and quantification of Ethyl 2-bromobenzoate can be determined using several
analytical techniques.
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High-Performance Liquid Chromatography (HPLC): A reverse-phase (RP) HPLC method is
suitable for the analysis of Ethyl 2-bromobenzoate.[9]

e Column: Newcrom R1 HPLC column[9]

» Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acidifier like phosphoric acid.
For Mass Spectrometry (MS) compatible applications, formic acid should be used instead of
phosphoric acid.[9]

» Detection: UV detection is commonly used for similar aromatic compounds.[10]

This liquid chromatography method is scalable and can be adapted for preparative separation
to isolate impurities.[9]

Spectroscopic Analysis: Spectral data is crucial for the structural confirmation of Ethyl 2-
bromobenzoate.

e Mass Spectrometry (Electron lonization): Provides information about the mass-to-charge
ratio of the molecule and its fragments.[5]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra are
available and provide detailed information about the molecular structure.[11]

« Infrared (IR) Spectroscopy: An IR spectrum can be used to identify the functional groups
present in the molecule.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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